(4R)-3-[(3S)-3-(3-Aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one

• IUPAC Name: (4R)-3-[(3S)-3-(3-aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C20H22N2O3/c1-2-14(16-9-6-10-17(21)11-16)12-19(23)22-18(13-25-20(22)24)15-7-4-3-5-8-15/h3-11,14,18H,2,12-13,21H2,1H3/t14-,18-/m0/s1
• InChI Key: RHHQJRJVLJCKLK-KSSFIOAISA-N
• Canonical SMILES: CCC(CC(=O)N1C(COC1=O)C2=CC=CC=C2)C3=CC(=CC=C3)N
• Isomeric SMILES: CC[C@@H](CC(=O)N1[C@@H](COC1=O)C2=CC=CC=C2)C3=CC(=CC=C3)N
• Molecular Formula: C20H22N2O3
• DSSTOX Substance ID: DTXSID50652437
• Molecular Weight: 338.4 g/mol
• CAS RN: 174590-39-7

Description

Molecular Structure Analysis

The molecular structure analysis of a compound involves understanding its 3D conformation, bond lengths, bond angles, and other structural parameters. Unfortunately, specific information regarding the molecular structure of “(4R)-3-[(3S)-3-(3-Aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one” is not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and other related properties. Unfortunately, specific information about the physical and chemical properties of “(4R)-3-[(3S)-3-(3-Aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one” is not available in the search results.

Scientific Research Applications

Oxazolidinones: Novel Antimicrobial Agents

Oxazolidinones represent a novel class of synthetic antimicrobial agents, characterized by a unique mechanism of protein synthesis inhibition. They exhibit bacteriostatic activity against a broad range of significant human pathogens, including methicillin-resistant Staphylococcus aureus, vancomycin-resistant enterococci, and penicillin- and cephalosporin-resistant Streptococcus pneumoniae. Linezolid, an oxazolidinone selected for clinical development, has demonstrated high oral bioavailability and favorable pharmacokinetic and toxicity profiles, showcasing significant promise as an alternative for treating serious infections due to resistant gram-positive organisms (Diekema & Jones, 2000).

Stereochemistry and Pharmacological Profile

The stereochemistry of certain pharmacological agents, including those with structures akin to oxazolidinones, significantly influences their biological activity. For example, enantiomerically pure derivatives of pyrrolidin-2-one have been explored for their ability to facilitate memory processes and attenuate cognitive function impairment. Such studies underline the direct relationship between the configuration of stereocenters and the biological properties of these molecules, highlighting the necessity for drug substance purification from less active enantiomers to harness their pharmacological advantages (Veinberg et al., 2015).

Catalytic Non-Enzymatic Kinetic Resolution

In the realm of asymmetric synthesis, the resolution of racemates through catalytic non-enzymatic kinetic resolution has emerged as a critical approach for synthesizing chiral compounds. This method has seen significant advancements, offering high enantioselectivity and yield for both products and recovered starting materials, which is of great importance in asymmetric organic synthesis (Pellissier, 2011).

Role in Atherosclerosis

Oxidized phospholipids (OxPLs), which may be structurally related to compounds like oxazolidinones, have been implicated in the pathogenesis of atherosclerosis. These phospholipids accumulate in lesions and regulate over a thousand genes in endothelial cells, influencing both pro-atherogenic and anti-atherogenic processes. The identification of receptors and signaling pathways associated with OxPL action has improved our understanding of their role in atherosclerosis, suggesting a significant impact on all stages of the disease (Berliner & Watson, 2005).

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, such as its effects on enzymes, cellular processes, or metabolic pathways. Unfortunately, specific information about the mechanism of action of “(4R)-3-[(3S)-3-(3-Aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one” is not available in the search results.

Future Directions

The future directions for a compound could involve potential applications, ongoing research, and areas of interest for future studies. Unfortunately, specific information about the future directions of “(4R)-3-[(3S)-3-(3-Aminophenyl)pentanoyl]-4-phenyl-1,3-oxazolidin-2-one” is not available in the search results.